1-{2-[(4,6-dimethyl-2-quinazolinyl)amino]-4,6-dimethyl-5-pyrimidinyl}ethanone

• IUPAC Name: 1-[2-[(4,6-dimethylquinazolin-2-yl)amino]-4,6-dimethylpyrimidin-5-yl]ethanone
• InChI: InChI=1S/C18H19N5O/c1-9-6-7-15-14(8-9)10(2)19-18(22-15)23-17-20-11(3)16(13(5)24)12(4)21-17/h6-8H,1-5H3,(H,19,20,21,22,23)
• InChI Key: BDXCMCZTMDOVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=C(C(=N3)C)C(=O)C)C)C
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol
• Solubility: >48.2 [ug/mL] (The mean of the results at pH 7.4)

Description

1-{2-[(4,6-dimethyl-2-quinazolinyl)amino]-4,6-dimethyl-5-pyrimidinyl}ethanone, also known as PD153035, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential use in cancer therapy due to its ability to selectively inhibit EGFR activity.

Scientific Research Applications

Antitumor Activity

The derivatives of 1,3-diazole (imidazole) exhibit antitumor potential. Researchers have synthesized compounds containing imidazole moieties and evaluated their effects on cancer cell lines. For instance, Yurttas et al. .

Other Applications

Beyond the mentioned fields, imidazole-containing compounds have diverse applications, including antipyretic, antidiabetic, anti-allergic, and antifungal activities. .

Mechanism of Action

Target of Action

Quinazoline derivatives, which this compound is a part of, are known to have a wide range of biological activities . They have been studied for their analgesic and anti-inflammatory properties .

Mode of Action

Quinazoline derivatives have been studied for their interaction with various biological targets . The structure-activity relationship of these compounds has been investigated to explore the specific structural features of their biological targets .

Biochemical Pathways

Quinazoline derivatives have been associated with a variety of pharmacological responses, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The predicted boiling point is 5398±530 °C, and the predicted density is 136±01 g/cm3 . The predicted pKa is 8.18±0.50 , which can influence the compound’s solubility and therefore its absorption and distribution.

Result of Action

Some quinazoline derivatives have shown considerable antiproliferative activity against various cancer cell lines . They have been found to inhibit cell migration and colony formation, induce cellular apoptosis, and cause cell cycle arrest at the S phase .